Cas no 87980-97-0 (4-(2-aminoethyl)-1-Piperazineacetic acid)
4-(2-Aminoethyl)-1-piperazineacetic acid is a versatile bifunctional compound featuring both a piperazine ring and an aminoethyl group, making it a valuable intermediate in organic synthesis and pharmaceutical applications. Its structure allows for further functionalization, enabling the formation of amide or peptide bonds, which is particularly useful in drug development and biochemical research. The compound’s dual functionality enhances its utility as a linker or spacer in the design of complex molecules. With high purity and stability, it is well-suited for use in controlled reactions, offering reliable performance in synthetic chemistry workflows. Its compatibility with aqueous and organic solvents further broadens its applicability.
87980-97-0 structure
Product Name:4-(2-aminoethyl)-1-Piperazineacetic acid
CAS No:87980-97-0
MF:C8H17N3O2
MW:187.239481687546
MDL:MFCD18810842
CID:709116
PubChem ID:11976188
Update Time:2025-05-27
4-(2-aminoethyl)-1-Piperazineacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(2-aminoethyl)-1-Piperazineacetic acid
- [4-(2-AMINOETHYL)PIPERAZIN-1-YL]ACETIC ACID
- 1-Piperazineaceticacid, 4-(2-aminoethyl)-
- 1-Piperazineaceticacid,4-(2-aminoethyl)-(9CI)
- 2-[4-(2-aminoethyl)piperazin-1-yl]acetic acid
- DTXSID60475038
- AKOS012964173
- 87980-97-0
- SCHEMBL34418
- 2-(4-(2-Aminoethyl)piperazin-1-yl)acetic acid
-
- MDL: MFCD18810842
- Inchi: 1S/C8H17N3O2/c9-1-2-10-3-5-11(6-4-10)7-8(12)13/h1-7,9H2,(H,12,13)
- InChI Key: PHXRLXSFXHFCPA-UHFFFAOYSA-N
- SMILES: OC(CN1CCN(CCN)CC1)=O
Computed Properties
- Exact Mass: 187.132076794g/mol
- Monoisotopic Mass: 187.132076794g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 167
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -3.6
- Topological Polar Surface Area: 69.8Ų
4-(2-aminoethyl)-1-Piperazineacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D488151-1g |
4-(2-aminoethyl)-1-Piperazineacetic acid |
87980-97-0 | 93% | 1g |
$400 | 2024-07-28 | |
| eNovation Chemicals LLC | D488151-5g |
4-(2-aminoethyl)-1-Piperazineacetic acid |
87980-97-0 | 93% | 5g |
$1010 | 2024-07-28 | |
| eNovation Chemicals LLC | D488151-25g |
4-(2-aminoethyl)-1-Piperazineacetic acid |
87980-97-0 | 93% | 25g |
$3460 | 2024-07-28 | |
| eNovation Chemicals LLC | D488151-10g |
4-(2-aminoethyl)-1-Piperazineacetic acid |
87980-97-0 | 93% | 10g |
$1670 | 2024-07-28 | |
| A2B Chem LLC | AD91742-1g |
2-(4-(2-Aminoethyl)piperazin-1-yl)acetic acid |
87980-97-0 | 90.0% | 1g |
$490.00 | 2024-04-19 | |
| A2B Chem LLC | AD91742-5g |
2-(4-(2-Aminoethyl)piperazin-1-yl)acetic acid |
87980-97-0 | 90.0% | 5g |
$1395.00 | 2024-04-19 | |
| A2B Chem LLC | AD91742-25g |
2-(4-(2-Aminoethyl)piperazin-1-yl)acetic acid |
87980-97-0 | 90.0% | 25g |
$3995.00 | 2024-04-19 | |
| eNovation Chemicals LLC | D488151-5g |
4-(2-aminoethyl)-1-Piperazineacetic acid |
87980-97-0 | 93% | 5g |
$1010 | 2025-02-19 | |
| eNovation Chemicals LLC | D488151-10g |
4-(2-aminoethyl)-1-Piperazineacetic acid |
87980-97-0 | 93% | 10g |
$1670 | 2025-02-19 | |
| eNovation Chemicals LLC | D488151-25g |
4-(2-aminoethyl)-1-Piperazineacetic acid |
87980-97-0 | 93% | 25g |
$3460 | 2025-02-19 |
4-(2-aminoethyl)-1-Piperazineacetic acid Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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